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Compound of Interest

Compound Name: Pyrimethanil

cat. No.: B132214

Researchers and laboratory personnel must handle Pyrimethanil waste with care, utilizing
appropriate personal protective equipment (PPE) at all times. The following procedures provide
a step-by-step guide for the safe management and disposal of Pyrimethanil waste streams
generated in a laboratory setting.

Core Disposal Principles

e DO NOT dispose of undiluted or diluted Pyrimethanil down the drain or into any sewer
system or waterway.[1][2][3]

o DO NOT mix Pyrimethanil waste with other chemical waste unless explicitly instructed by
your institution's safety officer.

o DO NOT reuse empty Pyrimethanil containers for any purpose.[1][4][5]

e DO NOT attempt to burn the chemical or its containers.[1]

Step-by-Step Disposal Procedure for Laboratories

o Waste Identification and Segregation:

o Unused or Surplus Product: Keep the chemical in its original, tightly sealed, and clearly
labeled container.[4]

o Contaminated Liquid Waste: Collect all aqueous and solvent solutions containing
Pyrimethanil in a designated, leak-proof, and chemically compatible container.
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o Contaminated Solid Waste: Place items such as used gloves, paper towels, weigh boats,
and contaminated labware into a separate, clearly marked hazardous waste container or
bag.[6]

e Proper Labeling:

o All waste containers must be clearly labeled as "Hazardous Waste."

o The label must include the full chemical name, "Pyrimethanil,” and list all components of
any mixture.

o Indicate the primary hazards, such as "Toxic to Aquatic Life."
e Secure Storage:

o Store all Pyrimethanil waste containers in a cool, well-ventilated, and secure area
designated for hazardous waste.[1]

o Ensure containers are stored away from incompatible materials.
o Disposal Arrangement:

o Contact your institution's Environmental Health & Safety (EHS) department or the
designated chemical waste coordinator to schedule a waste pickup.[7]

o Provide them with accurate information about the waste composition and quantity.

o The ultimate disposal will be carried out by a licensed waste management contractor,
typically via high-temperature incineration.[1][8]

o Empty Container Disposal:

o Triple rinse empty containers with a suitable solvent (e.g., water, if the formulation is
water-based).

o Collect the rinsate as hazardous liquid waste.[9]
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o After rinsing, deface the original label, and puncture or crush the container to prevent

reuse.

o Dispose of the container as instructed by your EHS office, which may be as solid
hazardous waste or another designated waste stream.

e Spill Management:

[¢]

In case of a spill, wear appropriate PPE, including gloves and safety goggles.[1]

[e]

Contain the spill using an absorbent, inert material such as sand, earth, or vermiculite.[1]

o

Carefully collect the contaminated absorbent material and place it into a labeled container
for hazardous solid waste.[10]

o

Clean the spill area thoroughly.

Quantitative and Hazard Data

The following table summarizes key quantitative data that informs the stringent disposal
requirements for Pyrimethanil.
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Parameter Value Source

Chemical Identity

CAS Number 53112-28-0
Molecular Formula C12H13Ns [11]
Molecular Weight 199.26 g/mol [11]

Physical Properties

) Off-white or light yellow solid
Physical State [2]
powder

Water Solubility 0.121 g/L (at 25°C) [11]

Hazard Information

Acute Oral LDso (Rat) 4150-5971 mg/kg [1]

H411: Toxic to aquatic life with
Hazard Statement _ [11[2]
long lasting effects

P501: Dispose of
contents/container in

Disposal Precaution accordance with local [1]
regulations / to an approved

waste disposal plant

Pyrimethanil Disposal Workflow

The logical flow for properly managing Pyrimethanil waste in a laboratory setting is illustrated
below. This process ensures that each type of waste is handled safely and directed to the
correct disposal pathway.
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Caption: Workflow for the safe disposal of Pyrimethanil waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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